Cas no 923852-07-7 (5-bromo-3-methoxy-2-(pyridin-4-yl)methoxybenzoic acid)

• Product Name: 5-bromo-3-methoxy-2-(pyridin-4-yl)methoxybenzoic acid
• CAS No: 923852-07-7
• MF: C₁₄H₁₂BrNO₄
• MW: 338.153383255005
• MDL: MFCD08444933
• CID: 821586
• PubChem ID: 16228366
• Update Time: 2025-04-19

5-bromo-3-methoxy-2-(pyridin-4-yl)methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methoxy-2-(pyridin-4-ylmethoxy)benzoic acid
• 5-bromo-3-methoxy-2-(pyridin-4-yl)methoxybenzoic acid
• 5-Bromo-3-methoxy-2-[(pyridin-4-yl)methoxy]benzoic acid
• AKOS015998795
• CS-0302573
• 5-Bromo-3-methoxy-2-(pyridin-4-ylmethoxy)benzoicacid
• EN300-86813
• DTXSID50585514
• A860098
• 923852-07-7

• MDL： MFCD08444933
• Inchi： 1S/C14H12BrNO4/c1-19-12-7-10(15)6-11(14(17)18)13(12)20-8-9-2-4-16-5-3-9/h2-7H,8H2,1H3,(H,17,18)
• InChI Key： RZISBENJZZKLMB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)O)C=1)OCC1C=CN=CC=1)OC

Computed Properties

• Exact Mass: 336.99500
• Monoisotopic Mass: 336.99497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• PSA: 68.65000
• LogP: 3.12990